Cas no 31637-00-0 (2-Decanol, 2-benzoate)
2-Decanol, 2-benzoate structure
Product Name:2-Decanol, 2-benzoate
CAS No:31637-00-0
MF:C17H26O2
MW:262.387145519257
CID:299896
PubChem ID:90471467
Update Time:2025-04-19
2-Decanol, 2-benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Decanol, 2-benzoate
- 2-decanol, benzoate
- Decan-2-yl benzoate
- LogP
- 31637-00-0
- 2-Decanol,benzoate
- WPQGCBLKSNYZOU-UHFFFAOYSA-N
- Benzoic acid, dec-2-yl ester
-
- Inchi: 1S/C17H26O2/c1-3-4-5-6-7-9-12-15(2)19-17(18)16-13-10-8-11-14-16/h8,10-11,13-15H,3-7,9,12H2,1-2H3
- InChI Key: WPQGCBLKSNYZOU-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C(C)CCCCCCCC
Computed Properties
- Exact Mass: 262.19338
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.95
- Boiling Point: 345.886°C at 760 mmHg
- Flash Point: 145.945°C
- Refractive Index: 1.489
- PSA: 26.3
2-Decanol, 2-benzoate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
31637-00-0 (2-Decanol, 2-benzoate) Related Products
- 2412-73-9(Cyclohexyl benzoate)
- 131-15-7(Disecoctyl Phthalate)
- 2049-96-9(Pentyl benzoate)
- 23510-95-4(4-Oxocyclohexyl benzoate)
- 84-61-7(Dicyclohexyl phthalate)
- 6789-88-4(Hexyl benzoate)
- 94-50-8(Octyl benzoate)
- 2915-72-2(Dodecyl benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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